(2-Fluoro-benzyl)-furan-2-ylmethyl-amine

• IUPAC Name: 1-(2-fluorophenyl)-N-(furan-2-ylmethyl)methanamine
• InChI: InChI=1S/C12H12FNO/c13-12-6-2-1-4-10(12)8-14-9-11-5-3-7-15-11/h1-7,14H,8-9H2
• InChI Key: KADMHCTXMCVDHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CC=CO2)F
• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• CAS RN: 510723-70-3

Description

The compound “(2-Fluoro-benzyl)-furan-2-ylmethyl-amine” is a complex organic molecule that contains a benzyl group (a benzene ring attached to a CH2 group), a furan ring (a 5-membered ring containing oxygen), and an amine group (NH2). The presence of a fluorine atom indicates that it is a fluorinated compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, fluorinated compounds are often synthesized using techniques such as enzymatic synthesis. Enzymes like cytochrome P450, aldolases, fluoroacetyl coenzyme A thioesterases, and others have been used for the synthesis of fluorinated compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, as is common for many organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Reactions at the benzylic position (the carbon next to the benzene ring) are common and can include free radical bromination and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the fluorine atom, the benzyl group, the furan ring, and the amine group. Fluorine atoms can significantly alter the properties of organic compounds, including their pKa, affinity, dipole moment, stability, lipophilicity, and bioavailability.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Furan derivatives, such as (2-Fluoro-benzyl)-furan-2-ylmethyl-amine, are crucial in the synthesis of heterocyclic compounds. Arylmethylidenefuranones, for instance, react with various nucleophiles, producing a wide range of compounds including amides, benzofurans, and pyridazinones, which are significant in drug development and material science (Kamneva, Anis’kova, & Egorova, 2018). Furthermore, furan-containing compounds are central to the synthesis of polymers and functional materials, leveraging their unique reactivity for innovative applications (Chernyshev, Kravchenko, & Ananikov, 2017).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the incorporation of fluorine atoms into organic molecules, similar to this compound, significantly affects the pharmacokinetic and pharmacodynamic properties of therapeutic agents. Fluorinated compounds have been shown to improve metabolic stability, bioavailability, and binding affinity towards biological targets. For example, fluorouracil, a fluorinated pyrimidine, is a cornerstone in cancer chemotherapy, illustrating the therapeutic potential of fluorinated molecules (Sobrero, Aschele, & Bertino, 1997).

Environmental Applications

Furan derivatives also play a role in environmental science, particularly in the removal of toxic substances. A study on the removal of dioxins and furans from incinerator flue gas highlights the environmental relevance of furan chemistry in tackling pollution and enhancing waste management practices (Mukherjee, Debnath, & Ghosh, 2016). Additionally, amine-functionalized sorbents have been investigated for their efficacy in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water, underscoring the environmental applications of amine and fluorine chemistry (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For example, if it’s used as a pharmaceutical, the mechanism would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on factors such as its specific physical and chemical properties, how it’s handled, and how it’s disposed of. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the increasing interest in fluorinated compounds in fields like pharmaceuticals and materials science, it’s possible that new synthetic methods, applications, and studies on its properties could be areas of future research.